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Compound of Interest

Compound Name:
tert-Butyl (6-chloropyridin-3-

yl)carbamate

Cat. No.: B063389 Get Quote

Technical Guide: tert-Butyl (6-chloropyridin-3-
yl)carbamate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl (6-chloropyridin-3-
yl)carbamate, a key building block in medicinal chemistry and drug development. This

document details its chemical properties, a representative experimental protocol for its

synthesis, and a logical workflow for its preparation and purification.

Core Compound Data
tert-Butyl (6-chloropyridin-3-yl)carbamate is a Boc-protected amine derivative of 2-chloro-5-

aminopyridine. The tert-butyloxycarbonyl (Boc) protecting group makes it a stable intermediate

for use in multi-step organic syntheses, particularly in the construction of complex heterocyclic

molecules for pharmaceutical applications.

Physicochemical Properties
The key quantitative data for tert-butyl (6-chloropyridin-3-yl)carbamate are summarized in

the table below. This information is critical for its application in synthesis, including reaction

setup, purification, and characterization.
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Property Value Citations

Molecular Formula C₁₀H₁₃ClN₂O₂ [1]

Molecular Weight 228.67 g/mol [1]

CAS Number 171178-45-3 [1]

Melting Point 127-129 °C [2]

Boiling Point 283.7 °C at 760 mmHg [2]

Physical Form Solid [2]

Purity (Typical) ≥98% [2]

Synthesis and Experimental Protocol
The synthesis of tert-butyl (6-chloropyridin-3-yl)carbamate is typically achieved through the

protection of the primary amine of 5-amino-2-chloropyridine using di-tert-butyl dicarbonate

(Boc₂O). This reaction is a standard procedure for introducing a Boc protecting group onto an

aromatic amine.

Representative Experimental Protocol: Boc Protection
of 5-amino-2-chloropyridine
This protocol describes a common method for the synthesis of tert-butyl (6-chloropyridin-3-
yl)carbamate.

Materials:

5-amino-2-chloropyridine

Di-tert-butyl dicarbonate (Boc₂O)

Tetrahydrofuran (THF), anhydrous

Triethylamine (TEA) or another suitable base

Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Dissolution: In a round-bottom flask, dissolve 5-amino-2-chloropyridine (1.0 equivalent) in

anhydrous tetrahydrofuran (THF).

Base Addition: Add triethylamine (1.5 equivalents) to the solution.

Reagent Addition: To the stirred solution, add di-tert-butyl dicarbonate (1.1 equivalents)

portion-wise at room temperature. The reaction is often mildly exothermic.

Reaction: Stir the mixture at room temperature overnight. Monitor the reaction progress by

Thin-Layer Chromatography (TLC) until the starting material is consumed.

Quenching and Extraction: Once the reaction is complete, quench it by adding saturated

aqueous NaHCO₃ solution. Extract the aqueous mixture with ethyl acetate (3x).

Washing: Combine the organic layers and wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by column chromatography on silica

gel or by recrystallization to yield the final product as a solid.

Process Visualization
The following diagrams illustrate the logical workflow of the synthesis and purification process

for tert-butyl (6-chloropyridin-3-yl)carbamate.
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Reaction Stage
Workup & Purification

5-amino-2-chloropyridine
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Ethyl Acetate Wash with Brine Dry (Na₂SO₄) &
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Synthetic Workflow for tert-Butyl (6-chloropyridin-3-yl)carbamate.
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Logical Relationship of Synthesis Components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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